Cas no 153397-37-6 (4-Oxazolecarboxylicacid, 4,5-dihydro-5-oxo-2,4-diphenyl-, ethyl ester)

• Product Name: 4-Oxazolecarboxylicacid, 4,5-dihydro-5-oxo-2,4-diphenyl-, ethyl ester
• CAS No: 153397-37-6
• MF: C₁₈H₁₅NO₄
• MW: 309.316004991531
• CID: 98931
• PubChem ID: 10542898
• Update Time: 2025-04-18

4-Oxazolecarboxylicacid, 4,5-dihydro-5-oxo-2,4-diphenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylicacid, 4,5-dihydro-5-oxo-2,4-diphenyl-, ethyl ester
• 4-Oxazolecarboxylic acid, 4,5-dihydro-5-oxo-2,4-diphenyl-, ethyl ester
• 153397-37-6
• Ethyl 5-oxo-2,4-diphenyl-1,3-oxazole-4-carboxylate

• Inchi： 1S/C18H15NO4/c1-2-22-16(20)18(14-11-7-4-8-12-14)17(21)23-15(19-18)13-9-5-3-6-10-13/h3-12H,2H2,1H3
• InChI Key： BULMJHWAUIQGCY-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC(C(=O)OCC)(C1=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 309.10015
• Monoisotopic Mass: 309.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.96